Cas no 1354486-07-9 ((3S,4S)-1-benzyl-N,4-dimethyl-piperidin-3-amine;dihydrochloride)

(3S,4S)-1-benzyl-N,4-dimethyl-piperidin-3-amine;dihydrochloride structure
1354486-07-9 structure
Product Name:(3S,4S)-1-benzyl-N,4-dimethyl-piperidin-3-amine;dihydrochloride
CAS No:1354486-07-9
MF:C14H24Cl2N2
MW:291.259761810303
MDL:MFCD11841111
CID:1082062
PubChem ID:54758995
Update Time:2025-04-20

(3S,4S)-1-benzyl-N,4-dimethyl-piperidin-3-amine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • (3S,4S)-1-Benzyl-N,4-dimethylpiperidin-3-amine dihydrochloride
    • (3S,4S)-1-benzyl-N,4-diMethylpiperidin-3-aMine 2HCl
    • (3S,4S)-N,4-Dimethyl-1-(phenylmethyl)-3-piperidinamine hydrochloride (1:2)
    • 3-Piperidinamine,N,4-dimethyl-1-(phenylmethyl)-, hydrochloride (1:2), (3S,4S)-
    • (3S,4S)-1-benzyl-N,4-dimethyl-piperidin-3-amine;dihydrochloride
    • (3S，4S)-1-benzyl-N，4-dimethylpiperidin-3-amine，dihydrochloride
    • Cis-N-benzyl-3-methylamino-4-methyl-piperidine dihydrochloride
    • cis-1-Benzyl-3-(methylamino)-4-methylpiperidine diHCl
    • AKOS015894598
    • P11197
    • cis-1-benzyl-N,4-dimethylpiperidin-3-amine dihydrochloride
    • DTXSID50716624
    • (3S,4S)-1-Benzyl-N,4-dimethylpiperidin-3-amine diHCl
    • (3S,4S)-1-benzyl-N,4-dimethylpiperidin-3-aminedihydrochloride
    • 1-Benzyl-N,4-dimethylpiperidin-3-amine dihydrochloride, (3S,4S)-
    • racemic cis-(1-benzyl-4-methyl-piperidine-3-yl)-methylamine bis hydrochloride
    • MFCD09864744
    • DB-321997
    • AKOS015844889
    • 3-Piperidinamine, N,4-dimethyl-1-(phenylmethyl)-, hydrochloride (1:2), (3S,4S)-
    • (3S,4S)-1-benzyl-N,4-dimethylpiperidin-3-amine;dihydrochloride
    • C14H24Cl2N2
    • 477600-68-3
    • (3S,4S)-1-Benzyl-N,4-dimethylpiperidin-3-amine--hydrogen chloride (1/2)
    • Tofacitinib Impurity 02
    • TV4L37C7W2
    • SCHEMBL2148084
    • AF-0011
    • CS-M1988
    • 3-Piperidinamine, N,4-dimethyl-1-(phenylmethyl)-, dihydrochloride,(3R,4R)-rel-
    • MFCD11841111
    • 1354486-07-9
    • CVQNXCBXFOIHLH-CIKMBUIBSA-N
    • AMY36803
    • MDL： MFCD11841111
    • Inchi： 1S/C14H22N2.2ClH/c1-12-8-9-16(11-14(12)15-2)10-13-6-4-3-5-7-13;;/h3-7,12,14-15H,8-11H2,1-2H3;2*1H/t12-,14+;;/m0../s1
    • InChI Key： CVQNXCBXFOIHLH-CIKMBUIBSA-N
    • SMILES： Cl.Cl.N1(CC2C=CC=CC=2)CC[C@H](C)[C@@H](C1)NC

Computed Properties

  • Exact Mass: 290.1316542g/mol
  • Monoisotopic Mass: 290.1316542g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 199
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 15.3Ų

(3S,4S)-1-benzyl-N,4-dimethyl-piperidin-3-amine;dihydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB504903-500 mg
(3S,4S)-1-Benzyl-N,4-dimethylpiperidin-3-amine dihydrochloride
 1354486-07-9
500MG
 €299.00 2023-02-02
abcr
AB504903-1 g
(3S,4S)-1-Benzyl-N,4-dimethylpiperidin-3-amine dihydrochloride; .
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 1354486-07-9 97%
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(3S,4S)-1-benzyl-N,4-dimethyl-piperidin-3-amine;dihydrochloride Production Method

Production Method 1

593-51-1 593-51-1
1303968-15-1 1303968-15-1
1354486-07-9 1354486-07-9
1638499-31-6 1638499-31-6
Reaction Conditions
1.1 Catalysts: Glucose ,  NADP ,  Glutamate dehydrogenase ,  Imine reductase Solvents: Water ;  24 h, pH 9, 25 °C
Reference
Stereocomplementary Synthesis of a Key Intermediate for Tofacitinib via Enzymatic Dynamic Kinetic Resolution-Reductive Amination
Zhan, Zhuangzhuang; Xu, Zefei ; Yu, Shanshan ; Feng, Jinhui ; Liu, Fufeng; et al, Advanced Synthesis & Catalysis, 2022, 364(14), 2380-2386

(3S,4S)-1-benzyl-N,4-dimethyl-piperidin-3-amine;dihydrochloride Raw materials

(3S,4S)-1-benzyl-N,4-dimethyl-piperidin-3-amine;dihydrochloride Preparation Products

(3S,4S)-1-benzyl-N,4-dimethyl-piperidin-3-amine;dihydrochloride Related Literature

Related Categories

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